Cas no 1006336-65-7 (2-{(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylsulfanyl}acetic acid)
1006336-65-7 structure
Product Name:2-{(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylsulfanyl}acetic acid
CAS No:1006336-65-7
MF:C9H14N2O2S
MW:214.284660816193
MDL:MFCD04970139
CID:3059513
PubChem ID:19614629
Update Time:2025-04-21
2-{(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylsulfanyl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (1-Ethyl-3-methyl-1H-pyrazol-4-ylmethylsulfanyl)-acetic acid
- ([(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]thio)acetic acid
- 2-{(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylsulfanyl}acetic acid
- BBL040011
- 2-(((1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl)thio)acetic acid
- {[(1-ethyl-3-methylpyrazol-4-yl)methyl]sulfanyl}acetic acid
- AKOS000310624
- CS-0240724
- STK349720
- 2-[(1-ethyl-3-methylpyrazol-4-yl)methylthio]acetic acid
- 1006336-65-7
- MFCD04970139
- EN300-229795
- GQB33665
- {[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]sulfanyl}acetic acid
- 2-(((1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl)thio)aceticacid
- 2-{[(1-ethyl-3-methyl-1h-pyrazol-4-yl)methyl]sulfanyl}acetic acid
- 2-[(1-ethyl-3-methylpyrazol-4-yl)methylsulfanyl]acetic acid
- {[(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)METHYL]THIO}ACETIC ACID
-
- MDL： MFCD04970139
- Inchi： 1S/C9H14N2O2S/c1-3-11-4-8(7(2)10-11)5-14-6-9(12)13/h4H,3,5-6H2,1-2H3,(H,12,13)
- InChI Key： DXNJHMAJPKDWEC-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)CC1=CN(CC)N=C1C
Computed Properties
- Exact Mass: 214.07759887Da
- Monoisotopic Mass: 214.07759887Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 80.4Ų
2-{(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylsulfanyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483546-1g |
2-(((1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl)thio)acetic acid |
1006336-65-7 | 97% | 1g |
$262 | 2022-06-14 | |
| Chemenu | CM483546-5g |
2-(((1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl)thio)acetic acid |
1006336-65-7 | 97% | 5g |
$779 | 2022-06-14 | |
| Enamine | EN300-229795-1g |
2-{[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]sulfanyl}acetic acid |
1006336-65-7 | 95% | 1g |
$566.0 | 2023-09-15 | |
| Enamine | EN300-229795-5g |
2-{[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]sulfanyl}acetic acid |
1006336-65-7 | 95% | 5g |
$1279.0 | 2023-09-15 | |
| Enamine | EN300-229795-10g |
2-{[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]sulfanyl}acetic acid |
1006336-65-7 | 95% | 10g |
$2169.0 | 2023-09-15 | |
| Enamine | EN300-229795-0.05g |
2-{[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]sulfanyl}acetic acid |
1006336-65-7 | 95% | 0.05g |
$132.0 | 2024-06-20 | |
| Enamine | EN300-229795-0.1g |
2-{[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]sulfanyl}acetic acid |
1006336-65-7 | 95% | 0.1g |
$196.0 | 2024-06-20 | |
| Enamine | EN300-229795-0.25g |
2-{[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]sulfanyl}acetic acid |
1006336-65-7 | 95% | 0.25g |
$280.0 | 2024-06-20 | |
| Enamine | EN300-229795-0.5g |
2-{[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]sulfanyl}acetic acid |
1006336-65-7 | 95% | 0.5g |
$441.0 | 2024-06-20 | |
| Enamine | EN300-229795-1.0g |
2-{[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]sulfanyl}acetic acid |
1006336-65-7 | 95% | 1.0g |
$566.0 | 2024-06-20 |
2-{(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylsulfanyl}acetic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
1006336-65-7 (2-{(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylsulfanyl}acetic acid) Related Products
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